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Compound of Interest

Compound Name: Procymidox-d5
Cat. No.: B15557640
Get Quote
\ J

For researchers, scientists, and drug development professionals requiring precise and accurate
guantification of the fungicide Procymidone, the selection of a high-quality certified reference
material (CRM) is paramount. This guide provides a comparative overview of commercially
available CRMs for both Procymidone and its deuterated internal standard, Procymidone-d5.
The information presented is compiled from publicly available data sheets and certificates of
analysis to facilitate an objective comparison.

Comparison of Procymidone Certified Reference
Materials

The following table summarizes the key characteristics of Procymidone CRMs from prominent
suppliers. These materials are essential for instrument calibration, method validation, and
ensuring the traceability of analytical results.
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Sigma-Aldrich . LGC
Feature Fujifilm Wako AccuStandard
(TraceCERT®) Standards
P-430N (Neat)
Product Number  75120[1] 161-11214[2] [3], P-430S DRE-C16310000
(Solution)[4]
] Neat or Solution Neat or Solution
Neat (Crystalline ) )
Format Neat (200 pg/mL in (1000 pg/mLin

Powder)[2]
Methanol)[3][4] Acetone)[5]
Certified > 99.0% (QNMR),  Not explicitly
) 99.8% (mass i ]
Purity/Concentrat ] > 99.0% stated in publicly 1000 pg/mL][5]
) fraction)[1] ) ]
ion (Capillary GC)[2]  available data

Uncertainty

+0.4%
(expanded

uncertainty)[1]

Not explicitly
stated in publicly
available data

Not explicitly
stated in publicly
available data

Not explicitly
stated in publicly
available data

ISO/IEC 17025

Not explicitly
stated for this

specific product,

Accreditation and ISO but the company  1SO 17034[3][4] ISO 17034[6]
17034[1] produces other
CRMs under
accreditation.
Gravimetric
Method of Quantitative dNMR, Capillary N preparation and
e Not specified .
Certification NMR (NMR)[1] GC[2] analytical
verification[7]
Traceable to o
] ] Not explicitly
N primary material i ] Traceable to Sl
Traceability Sl Traceable[8] stated in publicly ]
from an NMI ] units[9]
available data
(e.g., NIST)

Procymidone-d5 Certified Reference Material
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Isotopically labeled internal standards are crucial for achieving high accuracy and precision in
mass spectrometry-based quantification by correcting for matrix effects and variations in
sample preparation and instrument response. Procymidone-d5 serves as an ideal internal
standard for the analysis of Procymidone.

Feature LGC Standards

Product Number DRE-C16310010

Format Solution (100 pg/mL in Acetonitrile)
Certified Concentration 100 pg/mL

Accreditation ISO 17034

Gravimetric preparation and analytical

Method of Certification L
verification

Traceability Traceable to S| units

Experimental Protocols

Accurate quantification of Procymidone in various matrices requires robust analytical methods.
Below are outlines of typical experimental protocols for Gas Chromatography-Mass
Spectrometry (GC-MS) and Ultra-Performance Liquid Chromatography-Tandem Mass
Spectrometry (UPLC-MS/MS), which are commonly employed for pesticide residue analysis.

Sample Preparation: QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Method for Food Matrices

The QUEChERS method is a widely adopted sample preparation technique for the analysis of
pesticide residues in food.[10]

Workflow:
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1. Homogenized Sample (e.g., 10-15 g)

'

2. Add Acetonitrile

:

3. Vortex

l

4. Add QuEChERS Salts (e.g., MgSO4, NaCl)

'

5. Shake Vigorously

l

6. Centrifuge

l

7. Collect Supernatant

'

8. Dispersive SPE Cleanup (e.g., PSA, C18, GCB)

'

9. Vortex

:

10. Centrifuge

l

11. Final Extract for Analysis

Click to download full resolution via product page

QUEChERS Sample Preparation Workflow
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Detailed Steps:

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add an appropriate volume of acetonitrile and the internal standard (Procymidone-d5).

Vortex for 1 minute.

Add the QUEChERS extraction salts.

Shake vigorously for 1 minute.

Centrifuge at = 3000 rcf for 5 minutes.

Transfer an aliquot of the supernatant to a dispersive SPE tube.

The dispersive SPE tube contains a combination of sorbents to remove interfering matrix
components. Common sorbents include primary secondary amine (PSA) for removing
organic acids, sugars, and fatty acids; C18 for removing nonpolar interferences; and
graphitized carbon black (GCB) for removing pigments and sterols.

Vortex for 30 seconds.

Centrifuge at = 3000 rcf for 5 minutes.

The resulting supernatant is ready for GC-MS or LC-MS/MS analysis.

Analytical Methods

GC-MS is a robust technique for the analysis of semi-volatile compounds like Procymidone.

Typical GC-MS Parameters:
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Parameter Setting

DB-5ms, 30 m x 0.25 mm ID, 0.25 pum film

thickness (or equivalent)

Column

Injector Splitless, 250 °C

Start at 70 °C (hold 2 min), ramp to 150 °C at 25

Oven Program ] ] ]
°C/min, then to 280 °C at 8 °C/min (hold 5 min)

Carrier Gas Helium, constant flow of 1.2 mL/min
MS Interface 280 °C

lon Source Electron lonization (El), 230 °C
Acquisition Mode Selected lon Monitoring (SIM)

Procymidone: 283, 255, 124; Procymidone-d5:

Monitored lons (m/z) 288, 260

UPLC-MS/MS offers high sensitivity and selectivity for the analysis of Procymidone in complex
matrices.

Typical UPLC-MS/MS Parameters:
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Parameter Setting

C18 reverse-phase, e.g., 1.7 um, 2.1 x 100 mm
Column _
(or equivalent)

] Water with 0.1% formic acid and 5 mM
Mobile Phase A )
ammonium formate

Mobile Phase B Methanol with 0.1% formic acid

Start at 10% B, ramp to 95% B over 8 min, hold

for 2 min, return to initial conditions

Gradient

Flow Rate 0.3 mL/min

Column Temperature 40 °C

lon Source Electrospray lonization (ESI), positive mode
Capillary Voltage 3.0 kv

Source Temperature 150 °C

Desolvation Temperature 400 °C

Acquisition Mode Multiple Reaction Monitoring (MRM)

Procymidone: e.g., 284.0 > 199.9;
Procymidone-d5: e.g., 289.0 > 205.0

MRM Transitions

Mode of Action of Procymidone

Procymidone is a dicarboximide fungicide that acts by inhibiting the synthesis of triglycerides in
fungi, which is essential for spore germination and mycelial growth.[11] Understanding its mode
of action provides context for its application in agriculture and the subsequent need for residue

analysis.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://apps.who.int/pesticide-residues-jmpr-database/Document/122
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Spore Germination

| Fungal Cell o
Procymidone /Inlnbmtsf,
Bt =

Mycelial Growth
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Simplified Mode of Action of Procymidone

Conclusion

The selection of a CRM for Procymidone and Procymidone-d5 should be based on the specific
requirements of the analytical method and the quality assurance system of the laboratory.
CRMs from suppliers like Sigma-Aldrich, Fujifilm Wako, AccuStandard, and LGC Standards
offer a range of options in terms of format, certification, and traceability. It is recommended to
obtain the lot-specific certificate of analysis for any chosen CRM to ensure it meets the
laboratory's quality and uncertainty requirements. The experimental protocols provided herein
serve as a starting point for method development and validation, which should always be
performed using a suitable CRM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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